Cas no 103394-80-5 (1-(3-amino-1,2,4-triazol-1-yl)ethanone)

• Product Name: 1-(3-amino-1,2,4-triazol-1-yl)ethanone
• CAS No: 103394-80-5
• MF: C₄H₆N₄O
• MW: 126.116639614105
• CID: 1136969
• PubChem ID: 12510001
• Update Time: 2025-04-20

1-(3-amino-1,2,4-triazol-1-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3-amino-1,2,4-triazol-1-yl)ethanone
• 1-Acetyl-3-amino-1,2,4-triazol
• 1-acetyl-1H-[1,2,4]triazol-3-ylamine
• 1H-1,2,4-Triazol-3-amine, 1-acetyl-
• 1-acetyl-1H-1,2,4-triazol-3-amine
• AKOS006337917
• CTK0D8580
• ACMC-20m68z
• 1-acetyl-3-amino-1H-[1,2,4]triazole
• SureCN6201180
• 1-Acetyl-3-amino-1,2,4-triazol; 1-acetyl-1H-[1,2,4]triazol-3-ylamine; 1H-1,2,4-Triazol-3-amine, 1-acetyl-; 1-acetyl-1H-1,2,4-triazol-3-amine; AKOS006337917; CTK0D8580; ACMC-20m68z; 1-acetyl-3-amino-1H-[1,2,4]triazole; SureCN6201180;
• 103394-80-5
• 1-acetyl-3-amino-1,2,4-triazole
• 1-(3-Amino-1H-1,2,4-triazol-1-yl)ethan-1-one
• SCHEMBL6201180
• DTXSID20500850

• Inchi： 1S/C4H6N4O/c1-3(9)8-2-6-4(5)7-8/h2H,1H3,(H2,5,7)
• InChI Key： KEVLZFVVRTWLGF-UHFFFAOYSA-N
• SMILES： O=C(C)N1C=NC(N)=N1

Computed Properties

• Exact Mass: 126.05428
• Monoisotopic Mass: 126.05416083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 73.8Ų

Experimental Properties

• PSA: 73.8